Cas no 2229171-70-2 (1-(3,6-Dichloropyridazin-4-yl)-2-methylpropan-2-amine)

• Product Name: 1-(3,6-Dichloropyridazin-4-yl)-2-methylpropan-2-amine
• CAS No: 2229171-70-2
• MF: C₈H₁₁Cl₂N₃
• MW: 220.099039316177
• CID: 5569582
• PubChem ID: 165657021
• Update Time: 2025-05-24

1-(3,6-Dichloropyridazin-4-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1978365
• 2229171-70-2
• 1-(3,6-dichloropyridazin-4-yl)-2-methylpropan-2-amine
• 1-(3,6-Dichloropyridazin-4-yl)-2-methylpropan-2-amine

• Inchi： 1S/C8H11Cl2N3/c1-8(2,11)4-5-3-6(9)12-13-7(5)10/h3H,4,11H2,1-2H3
• InChI Key： KTDZYIKKHDZDKL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)CC(C)(C)N

Computed Properties

• Exact Mass: 219.0330028g/mol
• Monoisotopic Mass: 219.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(3,6-Dichloropyridazin-4-yl)-2-methylpropan-2-amine

1-(3,6-Dichloropyridazin-4-yl)-2-methylpropan-2-amine: A Comprehensive Overview

1-(3,6-Dichloropyridazin-4-yl)-2-methylpropan-2-amine, commonly referred to by its CAS number 2229171-70-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyridazine ring with a substituted amine group. The pyridazine moiety, with its two chlorine atoms at positions 3 and 6, contributes to the compound's stability and reactivity. The 2-methylpropan-2-amine group adds further complexity to the molecule, enhancing its potential for various applications.

Recent studies have highlighted the importance of pyridazine derivatives in drug discovery. The presence of electron-withdrawing groups like chlorine atoms on the pyridazine ring can significantly influence the electronic properties of the molecule, making it a promising candidate for targeting specific biological pathways. For instance, research has shown that such compounds can act as inhibitors of certain kinases, which are crucial in cancer signaling pathways. This makes 1-(3,6-Dichloropyridazin-4-yl)-2-methylpropan-2-amine a potential lead compound in anticancer drug development.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridazine ring. The introduction of chlorine atoms at positions 3 and 6 is achieved through chlorination reactions, followed by nucleophilic substitution to attach the amine group. The steric hindrance introduced by the 2-methylpropan group plays a critical role in determining the compound's solubility and bioavailability. Recent advancements in synthetic chemistry have allowed for more efficient and scalable methods to produce this compound, reducing costs and improving purity.

In terms of applications, 1-(3,6-Dichloropyridazin-4-yl)-2-methylpropan-2-amine has shown promise in several areas beyond oncology. Its ability to modulate ion channels has been explored in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, preliminary studies suggest that this compound may possess anti-inflammatory properties, making it a potential candidate for treating conditions like arthritis.

The pharmacokinetic profile of this compound is another area of active research. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is essential for optimizing its therapeutic potential. Recent in vivo studies have indicated that while the compound exhibits good oral bioavailability, its metabolism involves cytochrome P450 enzymes, which could lead to drug-drug interactions. This highlights the need for further investigation into its safety profile before clinical trials can commence.

In conclusion, 1-(3,6-Dichloropyridazin-4-yl)-2-methylpropan-2-amie, with its CAS number 222917170, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure and promising biological activities make it a focal point for ongoing research in medicinal chemistry. As advancements in synthetic methods and pharmacological studies continue to unfold, this compound holds great potential for contributing to innovative treatments across various disease states.